methyl 3-methanesulfonylazetidine-3-carboxylate hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-methanesulfonylazetidine-3-carboxylate hydrochloride involves the reaction of 3-azetidinone with methanesulfonyl chloride followed by esterification with methyl chloroformate. The resulting product is then treated with hydrochloric acid to obtain the final compound.", "Starting Materials": [ "3-azetidinone", "methanesulfonyl chloride", "methyl chloroformate", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-azetidinone is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form methyl 3-methanesulfonylazetidine-3-carboxylate.", "Step 2: Methyl 3-methanesulfonylazetidine-3-carboxylate is then esterified with methyl chloroformate in the presence of a base such as potassium carbonate to form the intermediate product.", "Step 3: The intermediate product is then treated with hydrochloric acid to obtain the final product, methyl 3-methanesulfonylazetidine-3-carboxylate hydrochloride." ] } | |
CAS RN |
2639414-83-6 |
Molecular Formula |
C6H12ClNO4S |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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